16-methylene estrone
16-methylene estrone
Brand Name:
Vulcanchem
CAS No.:
10506-73-7
VCID:
VC0084075
InChI:
InChI=1S/C19H22O2/c1-11-9-17-16-5-3-12-10-13(20)4-6-14(12)15(16)7-8-19(17,2)18(11)21/h4,6,10,15-17,20H,1,3,5,7-9H2,2H3/t15-,16-,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CC(=C)C2=O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C19H22O2
Molecular Weight:
282.4 g/mol
16-methylene estrone
CAS No.: 10506-73-7
Main Products
VCID: VC0084075
Molecular Formula: C19H22O2
Molecular Weight: 282.4 g/mol
| CAS No. | 10506-73-7 |
|---|---|
| Product Name | 16-methylene estrone |
| Molecular Formula | C19H22O2 |
| Molecular Weight | 282.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-13-methyl-16-methylidene-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O2/c1-11-9-17-16-5-3-12-10-13(20)4-6-14(12)15(16)7-8-19(17,2)18(11)21/h4,6,10,15-17,20H,1,3,5,7-9H2,2H3/t15-,16-,17+,19+/m1/s1 |
| Standard InChIKey | DQCXOXIHZXIICM-VXNCWWDNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC(=C)C2=O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(=C)C2=O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(=C)C2=O)CCC4=C3C=CC(=C4)O |
| Synonyms | 16-methylene estrone 16-methylene-estrone 3-hydroxy-16-methyleneestra-1,3,5(10)-triene-17-one |
| PubChem Compound | 189014 |
| Last Modified | Nov 11 2021 |
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